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Compound of Interest

Compound Name: Phenylcarbylamine chloride

CAS No.: 622-44-6

Cat. No.: B1201521

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Phenylcarbylamine chloride, a compound with a storied past and continued relevance in

modern organic synthesis, presents a fascinating case study in reactive intermediates and

chemical warfare agents.[1][2] This guide offers a comprehensive overview of its chemical

identity, synthesis, reactivity, and safe handling protocols, tailored for professionals in the

chemical and pharmaceutical sciences. While historically known for its potent lachrymatory

effects and use as a chemical warfare agent, its unique chemical properties make it a valuable,

albeit hazardous, reagent in specialized synthetic applications.[1]

Chemical Identity and Nomenclature
Properly identifying a chemical compound is the cornerstone of safe and effective research.

Phenylcarbylamine chloride is known by a variety of names, a consequence of its diverse

historical and chemical contexts.
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IUPAC Name
The systematic and unambiguous name for this compound, according to the International

Union of Pure and Applied Chemistry (IUPAC), is 1,1-dichloro-N-phenylmethanimine.[3][4] This

name precisely describes the arrangement of atoms: a methanimine core with two chlorine

atoms on the carbon and a phenyl group on the nitrogen.

Synonyms
In literature and chemical catalogs, a multitude of synonyms are encountered. Understanding

these is crucial for comprehensive literature searches and recognizing the compound in various

contexts. Common synonyms include:

Phenyl isocyanide dichloride[5][6]

Phenyliminophosgene[7]

N-(Dichloromethylene)aniline[5]

Phenylcarbonimidoyl dichloride[6]

N-Phenylimidophosgene[7]

Phenylisonitrile dichloride[7]

K-Stoff (a historical military designation)[6][8]

The variety of names often reflects different ways of conceptualizing the molecule's structure,

such as viewing it as a derivative of phosgene or as a dichlorinated isocyanide.[7][8]

Physicochemical Properties
A thorough understanding of a compound's physical and chemical properties is paramount for

its handling, storage, and application in experimental work.
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Property Value Source(s)

Molecular Formula C₇H₅Cl₂N [3][4]

Molecular Weight 174.02 g/mol [3][4]

Appearance Pale-yellow, oily liquid [2][3]

Odor Pungent, onion-like [3][6]

Boiling Point
210 °C (410 °F; 483 K) at 760

mmHg
[6]

Melting Point 19.5 °C (67.1 °F; 292.6 K) [6]

Density 1.265 g/cm³ [3]

Solubility
Insoluble in water; soluble in

alcohol, ether, and benzene.
[3][4]

Synthesis of Phenylcarbylamine Chloride
The primary and most well-documented method for the synthesis of phenylcarbylamine
chloride is the chlorination of phenyl isothiocyanate.[4][6] This reaction is relatively

straightforward but requires careful handling of the reagents and products due to their toxicity.

Reaction Overview
The overall transformation involves the reaction of phenyl isothiocyanate with chlorine gas,

typically in a chlorinated solvent like chloroform. The sulfur atom is displaced, and two chlorine

atoms add to the carbon, forming the desired product and sulfur dichloride as a byproduct.

Phenyl Isothiocyanate + Cl₂ Phenylcarbylamine Chloride + SCl₂ in Chloroform 

Click to download full resolution via product page

Caption: Synthesis of Phenylcarbylamine Chloride.

Detailed Experimental Protocol
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The following protocol is adapted from established literature procedures and should only be

performed by trained personnel in a well-ventilated fume hood with appropriate personal

protective equipment.[4]

Materials:

Phenyl isothiocyanate (15 g)

Chloroform (20 g)

Chlorine gas

Round-bottom flask with a gas inlet tube

Ice-water bath

Distillation apparatus

Procedure:

Reaction Setup: In a round-bottom flask equipped with a gas inlet tube, dissolve 15 g of

phenyl isothiocyanate in 20 g of chloroform.

Cooling: Place the flask in an ice-water bath to cool the reaction mixture. This is crucial to

control the exothermicity of the chlorination reaction.

Chlorination: Bubble chlorine gas through the cooled solution. The reaction is typically

continued for approximately 2 hours, or until the solution takes on a persistent greenish-

yellow color, indicating an excess of dissolved chlorine.

Workup: Once the reaction is complete, remove the flask from the ice bath and stop the

chlorine flow.

Solvent Removal: Distill off the chloroform and the sulfur dichloride byproduct. This should

be done with care, as both are volatile and toxic.

Purification: The crude residue is then purified by fractional distillation. The fraction collected

between 200-215 °C at atmospheric pressure, or more safely at 103-106 °C under a reduced
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pressure of 31 mmHg, is the desired phenylcarbylamine chloride.[4] The yield for this

procedure is typically in the range of 80-90%.

Reactivity and Mechanistic Insights
The reactivity of phenylcarbylamine chloride is dominated by the electrophilic nature of the

carbon atom in the C=N bond, which is bonded to two electron-withdrawing chlorine atoms.

This makes it susceptible to attack by a wide range of nucleophiles.

Nucleophilic Substitution
The chlorine atoms on the iminoyl carbon are good leaving groups, facilitating nucleophilic

substitution reactions. This reactivity is the foundation for its utility in synthesizing a variety of

other compounds.

Phenylcarbylamine Chloride (Ph-N=CCl₂) Tetrahedral Intermediate+ Nucleophile (Nu⁻) Substituted Product (Ph-N=C(Cl)Nu)- Cl⁻

Click to download full resolution via product page

Caption: General Nucleophilic Substitution Mechanism.

Friedel-Crafts Type Reactions
Phenylcarbylamine chloride can participate in Friedel-Crafts-type reactions with aromatic

compounds. The reaction proceeds through an initial electrophilic attack on the aromatic ring,

followed by hydrolysis to yield a substituted benzamide.[3] This showcases its ability to act as a

building block for introducing the phenylcarbamoyl group.

Hydrolysis
The compound is slowly decomposed by water, which is why it must be handled under

anhydrous conditions.[9] The hydrolysis ultimately leads to the formation of aniline and carbon

dioxide, proceeding through an unstable carbamic acid intermediate.

Applications in Organic Synthesis
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While its historical notoriety is significant, phenylcarbylamine chloride and related isocyanide

dichlorides have found niche applications in modern organic synthesis. Their reactivity makes

them valuable for the construction of heterocyclic systems. For instance, it has been used in

the synthesis of 5-halo-1-phenyltetrazoles.[5] The isocyanide functionality, in general, is a

versatile building block in multicomponent reactions like the Ugi and Passerini reactions,

highlighting the synthetic potential of this class of compounds.[10]

Safety and Toxicology
Phenylcarbylamine chloride is a highly toxic and hazardous material that requires stringent

safety precautions.

Hazards:

Toxicity: It is highly toxic if inhaled, ingested, or absorbed through the skin.[3][9]

Irritant: It is a strong irritant to the skin, eyes, and mucous membranes, and is a potent

lachrymator.[3][11]

Reactivity: It can react vigorously with water, strong oxidizing agents, and alcohols.[9] Sealed

containers may build up pressure and explode, especially when heated.[9]

Handling and Storage:

All manipulations should be conducted in a certified chemical fume hood.

Appropriate personal protective equipment (PPE), including chemical-resistant gloves, safety

goggles, a face shield, and a lab coat, is mandatory.

Store in a cool, dry, well-ventilated area away from incompatible materials.

Containers should be tightly sealed to prevent exposure to moisture.

Conclusion
Phenylcarbylamine chloride, or 1,1-dichloro-N-phenylmethanimine, is a compound with a

dual identity. It is a potent toxin and a historical chemical warfare agent, but also a reactive and

useful intermediate for the discerning synthetic chemist. A thorough understanding of its
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nomenclature, properties, synthesis, and reactivity, coupled with strict adherence to safety

protocols, is essential for its responsible and effective use in a research setting. Its ability to act

as an electrophile in nucleophilic substitution and Friedel-Crafts-type reactions opens avenues

for the synthesis of complex nitrogen-containing molecules and heterocyclic frameworks.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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